Cas no 72449-67-3 (Vasopressin,5-(N,N-dimethyl-L-asparagine)-8-L-lysine- (9CI))

• Product name: Vasopressin,5-(N,N-dimethyl-L-asparagine)-8-L-lysine- (9CI)
• CAS No: 72449-67-3
• MF: C₄₈H₆₉N₁₃O₁₂S₂
• MW: 1084.27136778831
• CID: 569742
• PubChem ID: 194448

Vasopressin,5-(N,N-dimethyl-L-asparagine)-8-L-lysine- (9CI) Chemical and Physical Properties

Names and Identifiers

• Vasopressin,5-(N,N-dimethyl-L-asparagine)-8-L-lysine- (9CI)
• vasopressin, (5-(N(4),N(4)-dimethyl-Asn)-8-Lys)-
• (5-(N(4),N(4)-Dimethyl-asn)-8-lys)vasopressin
• Vasopressin, (5-(N(4),N(4)-dimethylasparaginyl)-8-lysine)-
• Vasopressin, 5-(N,N-dimethyl-L-asparagine)-8-L-lysine-
• 5-DA-Lypressin
• 72449-67-3
• (5-(N(4),N(4)-Dimethylasparaginyl)-8-lysine)vasopressin
• (5-(N(4),N(4)-Dimethylasparagine),8-lysine)vasopressin

• Inchi： InChI=1S/C48H69N13O12S2/c1-60(2)40(65)23-35-46(71)59-36(48(73)61-20-8-12-37(61)47(72)55-31(11-6-7-19-49)42(67)53-24-39(52)64)26-75-74-25-30(50)41(66)56-33(22-28-13-15-29(62)16-14-28)45(70)57-34(21-27-9-4-3-5-10-27)44(69)54-32(43(68)58-35)17-18-38(51)63/h3-5,9-10,13-16,30-37,62H,6-8,11-12,17-26,49-50H2,1-2H3,(H2,51,63)(H2,52,64)(H,53,67)(H,54,69)(H,55,72)(H,56,66)(H,57,70)(H,58,68)(H,59,71)/t30-,31-,32-,33-,34-,35-,36-,37-/m0/s1
• InChI Key： RDVRWKMDXFMMDJ-MDKUUQCZSA-N
• SMILES： CN(C)C(=O)CC1C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCC(=O)N)CC2=CC=CC=C2)CC3=CC=C(C=C3)O)N)C(=O)N4CCCC4C(=O)NC(CCCCN)C(=O)NCC(=O)N

Computed Properties

• Exact Mass: 1083.46357
• Monoisotopic Mass: 1083.463
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 75
• Rotatable Bond Count: 19
• Complexity: 2010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 1001
• XLogP3: -3.3
• Surface Charge: 0
• Topological Polar Surface Area: 453Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 1556.2°C at 760 mmHg
• Flash Point: 894.9°C
• Refractive Index: 1.573
• PSA: 402.77